molecular formula C7H16Cl2N2O B6263873 rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride CAS No. 2245360-34-1

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride

Cat. No. B6263873
CAS RN: 2245360-34-1
M. Wt: 215.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride” has a CAS Number of 1807941-05-4 . It has a molecular weight of 163.65 and its IUPAC name is (4aS,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride . It is stored at a temperature of 4°C and is available in powder form .


Molecular Structure Analysis

The InChI code for “rac-(4aR,7aS)-octahydropyrrolo[3,4-b]morpholine dihydrochloride” is 1S/C6H12N2O.2ClH/c1-2-9-6-4-7-3-5 (6)8-1;;/h5-8H,1-4H2;2*1H/t5-,6+;;/m1…/s1 .


Physical And Chemical Properties Analysis

The compound “rac-(4aR,7aS)-octahydropyrrolo[3,4-b]morpholine dihydrochloride” is a powder and is stored at room temperature .

Safety and Hazards

The compound “rac-(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride” has several hazard statements including H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride involves the cyclization of a precursor compound followed by a series of chemical reactions to introduce the necessary functional groups and stereochemistry.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine", "2-bromoethylamine hydrobromide", "sodium hydride", "ethyl acrylate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium nitrite", "sodium azide", "sulfuric acid", "sodium bicarbonate", "methylamine hydrochloride" ], "Reaction": [ "4-methyl-1,2,3,6-tetrahydropyridine is reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride to form the precursor compound.", "The precursor compound is then reacted with ethyl acrylate in the presence of sodium borohydride to form the desired intermediate.", "The intermediate is then treated with hydrochloric acid to remove the protecting group and expose the amine functionality.", "The resulting amine is then reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium azide to form the azide intermediate.", "The azide intermediate is then reduced with sodium borohydride to form the amine intermediate.", "The amine intermediate is then reacted with sulfuric acid to form the desired product.", "The product is then treated with sodium bicarbonate to neutralize the acid and purified to obtain rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride." ] }

CAS RN

2245360-34-1

Product Name

rac-(4aR,7aS)-4-methyl-octahydropyrrolo[3,4-b]morpholine dihydrochloride

Molecular Formula

C7H16Cl2N2O

Molecular Weight

215.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.